molecular formula C10H11NO4 B8604558 1-(4-Methyl-3-nitrophenoxy)propan-2-one CAS No. 61130-30-1

1-(4-Methyl-3-nitrophenoxy)propan-2-one

Cat. No.: B8604558
CAS No.: 61130-30-1
M. Wt: 209.20 g/mol
InChI Key: ZJUXAWNRMNABQZ-UHFFFAOYSA-N
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Description

1-(4-Methyl-3-nitrophenoxy)propan-2-one is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

61130-30-1

Molecular Formula

C10H11NO4

Molecular Weight

209.20 g/mol

IUPAC Name

1-(4-methyl-3-nitrophenoxy)propan-2-one

InChI

InChI=1S/C10H11NO4/c1-7-3-4-9(15-6-8(2)12)5-10(7)11(13)14/h3-5H,6H2,1-2H3

InChI Key

ZJUXAWNRMNABQZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)OCC(=O)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

40.7 g (0.44 mole) of chloroacetone are added dropwise at room temperature, with stirring, over a period of 30 minutes to a suspension of 61.25 g (0.4 mole) of 4-methyl-3-nitrophenol, 60.8 g (0.44 mole) of ground potassium carbonate, 39.9 g (0.267 mole) of sodium iodide and 900 ml of dimethylformamide. After a further 3 hours at room temperature, the whole is filtered with suction and the residue is washed with dimethylformamide. The organic solution is concentrated by evaporation in vacuo and the resulting crude product is partitioned between methylene chloride and water. The residue remaining after drying and removal of the methylene chloride is chromatographed over silica gel with petroleum ether/methylene chloride. Subsequent recrystalliation from methylene chloride/petroleum ether yields 1-(4-methyl-3-nitrophenoxy)-2-propanone having a melting point of 84°-86°.
Quantity
40.7 g
Type
reactant
Reaction Step One
Quantity
61.25 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
39.9 g
Type
reactant
Reaction Step Two
Quantity
900 mL
Type
solvent
Reaction Step Two

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